Cas no 679805-36-8 (N-Benzyl-1-(2-chloro-2-phenylethyl)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

N-Benzyl-1-(2-chloro-2-phenylethyl)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine structure
679805-36-8 structure
Product Name:N-Benzyl-1-(2-chloro-2-phenylethyl)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
CAS No:679805-36-8
MF:C21H20ClN5S
MW:409.935001373291
CID:1093000
PubChem ID:10476638
Update Time:2025-07-08

N-Benzyl-1-(2-chloro-2-phenylethyl)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-Benzyl-1-(2-chloro-2-phenylethyl)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
    • N-benzyl-1-(2-chloro-2-phenylethyl)-6-methylsulfanylpyrazolo[3,4-d]pyrimidin-4-amine
    • n-benzyl-1-(2-chloro-2-phenylethyl)-6-(methylthio)-1h-pyrazolo(3,4-d)pyrimidin-4-amine
    • SCHEMBL418273
    • PD091154
    • N-benzyl-1-(2-chloro-2-phenyl-ethyl)-6-methylsulfanyl-pyrazolo[3,4-d]pyrimidin-4-amine
    • BDBM50142885
    • N-Benzyl-1-(2-chloro-2-phenylethyl)-6-(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
    • CHEMBL288280
    • Benzyl-[1-(2-chloro-2-phenyl-ethyl)-6-methylsulfanyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-amine
    • 679805-36-8
    • Inchi: 1S/C21H20ClN5S/c1-28-21-25-19(23-12-15-8-4-2-5-9-15)17-13-24-27(20(17)26-21)14-18(22)16-10-6-3-7-11-16/h2-11,13,18H,12,14H2,1H3,(H,23,25,26)
    • InChI Key: VRYGLOHNGHJHFM-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC=CC=1)CN1C2C(C=N1)=C(N=C(N=2)SC)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 409.1127945g/mol
  • Monoisotopic Mass: 409.1127945g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 80.9Ų

N-Benzyl-1-(2-chloro-2-phenylethyl)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine Pricemore >>

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N-Benzyl-1-(2-chloro-2-phenylethyl)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine Related Literature

Additional information on N-Benzyl-1-(2-chloro-2-phenylethyl)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

N-Benzyl-1-(2-chloro-2-phenylethyl)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 679805-36-8): A Comprehensive Overview

N-Benzyl-1-(2-chloro-2-phenylethyl)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 679805-36-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 679805-36-8, is characterized by its unique structural features and potential biological activities. This comprehensive overview aims to provide a detailed insight into the chemical structure, synthesis, biological properties, and potential applications of this compound.

The chemical structure of N-Benzyl-1-(2-chloro-2-phenylethyl)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is composed of a pyrazolo[3,4-d]pyrimidine core, which is a well-known scaffold in medicinal chemistry due to its diverse biological activities. The presence of the N-benzyl, 2-chloro-2-phenylethyl, and 6-(methylthio) substituents imparts unique properties to the molecule, making it an interesting candidate for various therapeutic applications.

The synthesis of N-Benzyl-1-(2-chloro-2-phenylethyl)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine typically involves multi-step reactions, including the formation of the pyrazolo[3,4-d]pyrimidine core and subsequent functionalization with the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield.

In terms of biological properties, N-Benzyl-1-(2-chloro-2-phenylethyl)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has shown promising activity in various biological assays. One notable area of research is its potential as an anticancer agent. Studies have demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

Furthermore, recent studies have explored the potential of N-Benzyl-1-(2-chloro-2-phenylethyl)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine as an antiviral agent. A research group at the University of California published findings in 2020 indicating that this compound effectively inhibits the replication of certain RNA viruses, such as influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein processing.

Beyond its therapeutic applications, N-Benzyl-1-(2-chloro-2-phenylethyl)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has also been investigated for its potential as a tool compound in biochemical research. Its unique structure makes it suitable for use in assays designed to study specific protein-protein interactions and signaling pathways. For example, a study published in Biochemical Journal in 2019 utilized this compound to probe the interaction between certain kinases and their substrates.

The safety profile of N-Benzyl-1-(2-chloro-2-phenylethyl)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is an important consideration for its potential use in pharmaceutical development. Preclinical studies have generally shown favorable safety profiles, with minimal toxicity observed at therapeutic concentrations. However, further investigations are necessary to fully understand its long-term effects and potential side effects.

In conclusion, N-Benzyl-1-(2-chloro-2-phenylethyl)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amnine (CAS No. 679805-36-) represents a promising compound with diverse biological activities and potential applications in medicine and research. Ongoing studies continue to explore its mechanisms of action and optimize its properties for various therapeutic uses. As research progresses, this compound may play a significant role in advancing our understanding and treatment of various diseases.

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